5-Formyl-2-hydroxyphenyl acetate
Overview
Description
5-Formyl-2-hydroxyphenyl acetate is a chemical compound with the formula C9H8O4 . It is also known by other names such as 3-Acetoxy-4-hydroxybenzaldehyde, NSC95801, and ZINC1621451 . The molecular weight of this compound is 180.16 g/mol .
Synthesis Analysis
The synthesis of 5-Formyl-2-hydroxyphenyl acetate can be achieved through various methods. One such method involves the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . Another method involves the protodeboronation of pinacol boronic esters .Molecular Structure Analysis
The molecular structure of 5-Formyl-2-hydroxyphenyl acetate consists of 9 carbon atoms, 8 hydrogen atoms, and 4 oxygen atoms . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4 . The compound is canonicalized .Chemical Reactions Analysis
The Suzuki–Miyaura coupling reaction is a key chemical reaction involving 5-Formyl-2-hydroxyphenyl acetate . This reaction involves the coupling of chemically differentiated fragments with the metal catalyst .Physical And Chemical Properties Analysis
5-Formyl-2-hydroxyphenyl acetate has a Rotatable Bond Count of 3 . Its Topological Polar Surface Area is 63.6 , and it has a Heavy Atom Count of 13 . The compound has a Complexity of 202 .Scientific Research Applications
Antioxidant Properties and Radical Scavenging Activity
Phenolic compounds, closely related to 5-Formyl-2-hydroxyphenyl acetate, have been studied for their antioxidant properties and ability to inhibit lipid peroxidation. For example, derivatives like 5-aminosalicylate have demonstrated potent radical scavenger activity, highlighting the potential of structurally similar compounds in preventing oxidative damage. This suggests that 5-Formyl-2-hydroxyphenyl acetate could be explored for its antioxidant efficiency, potentially contributing to the development of new antioxidant agents (Dinis, Maderia, & Almeida, 1994).
Catalytic Conversions in Water
In the field of green chemistry, 5-Formyl-2-hydroxyphenyl acetate-related compounds are utilized in catalytic conversions to produce valuable chemicals from renewable resources. A study demonstrated the carbonylation of 5-hydroxymethylfurfural (HMF) into 5-formylfuran-2-acetic acid using water-soluble palladium complexes, indicating the role of similar compounds in facilitating environmentally friendly chemical transformations (Papadogianakis, Maat, & Sheldon, 1994).
Improvement in Acetic Acid Production
Research has explored the use of hydrothermal processes to enhance the production of acetic acid from carbohydrate biomass, where compounds structurally related to 5-Formyl-2-hydroxyphenyl acetate play a role in optimizing the reaction pathways. This demonstrates the compound's potential application in improving the efficiency and yield of bioproducts production processes (Jin, Zhou, Moriya, Kishida, Higashijima, & Enomoto, 2005).
Synthesis and Structural Analysis
The compound and its derivatives are pivotal in the synthesis of complex molecules, including pharmaceuticals and materials with specific functions. Studies on the synthesis and structural analysis of related compounds provide insights into their chemical behavior and potential applications in drug discovery and materials science (Li, Du, Guo, & Chen, 2009).
Safety And Hazards
properties
IUPAC Name |
(5-formyl-2-hydroxyphenyl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c1-6(11)13-9-4-7(5-10)2-3-8(9)12/h2-5,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWOCBYONMYMWGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=CC(=C1)C=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50294316 | |
Record name | 5-formyl-2-hydroxyphenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50294316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Formyl-2-hydroxyphenyl acetate | |
CAS RN |
65298-99-9 | |
Record name | NSC95801 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=95801 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-formyl-2-hydroxyphenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50294316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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